5-(3-Chlorophenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(3-chlorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-12-3-1-2-10(6-12)11-4-9(8-15)5-13(16)7-11/h1-7,16H
• InChI Key: CCBNMWOJPSGWSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C13H8ClNO
• DSSTOX Substance ID: DTXSID40684722
• Molecular Weight: 229.66 g/mol
• CAS No.: 1261982-95-9

Description

5-(3-Chlorophenyl)-3-cyanophenol, 95% (5-CP-3-CN) is an organic compound belonging to the phenol family. It is a white solid with a melting point of 76-78 °C and a boiling point of 246-248 °C. 5-CP-3-CN is used in a variety of scientific research applications, such as organic synthesis, pharmaceuticals, and biochemistry. It has been found to have a wide range of biochemical and physiological effects and has been used in various lab experiments.

Scientific Research Applications

5-(3-Chlorophenyl)-3-cyanophenol, 95% is used in a variety of scientific research applications, such as organic synthesis, pharmaceuticals, and biochemistry. It has been found to be a useful reagent for the synthesis of a variety of compounds, including pharmaceuticals and other organic compounds. Additionally, 5-(3-Chlorophenyl)-3-cyanophenol, 95% has been used in the synthesis of various peptides and proteins, as well as in the synthesis of dyes and other pigments.

Mechanism of Action

The mechanism of action of 5-(3-Chlorophenyl)-3-cyanophenol, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and other proteins, which can lead to changes in biochemical and physiological processes. Additionally, 5-(3-Chlorophenyl)-3-cyanophenol, 95% may act as an agonist or antagonist of certain receptors, which can lead to changes in the activity of certain biochemical pathways.
Biochemical and Physiological Effects
5-(3-Chlorophenyl)-3-cyanophenol, 95% has been found to have a wide range of biochemical and physiological effects. In particular, it has been found to be an inhibitor of certain enzymes and other proteins, which can lead to changes in biochemical and physiological processes. Additionally, 5-(3-Chlorophenyl)-3-cyanophenol, 95% may act as an agonist or antagonist of certain receptors, which can lead to changes in the activity of certain biochemical pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Chlorophenyl)-3-cyanophenol, 95% in lab experiments is its high purity and availability. Additionally, the compound is relatively inexpensive and easy to synthesize. However, there are some limitations to using 5-(3-Chlorophenyl)-3-cyanophenol, 95% in lab experiments, such as its limited solubility in water and its potential toxicity. Additionally, the compound may interact with other compounds in the reaction mixture, which can lead to unpredictable results.

Future Directions

There are a variety of potential future directions for 5-(3-Chlorophenyl)-3-cyanophenol, 95% research. These include further investigation into its mechanism of action, biochemical and physiological effects, and interactions with other compounds. Additionally, further research could be conducted into the synthesis of 5-(3-Chlorophenyl)-3-cyanophenol, 95% and its potential applications in pharmaceuticals and other areas. Finally, further research could be conducted into the toxicity and safety of 5-(3-Chlorophenyl)-3-cyanophenol, 95%, as well as its potential uses in medical treatments.

Synthesis Methods

5-(3-Chlorophenyl)-3-cyanophenol, 95% can be synthesized by a variety of methods, including the reaction of 3-chlorophenol with potassium cyanide in the presence of an acid catalyst. This reaction produces 5-(3-Chlorophenyl)-3-cyanophenol, 95% in a yield of 95%. Other methods of synthesis include the reaction of 3-chlorophenol with sodium nitrite in the presence of an acid catalyst, and the reaction of 3-chlorophenol with potassium thiocyanate in the presence of an acid catalyst.